Cas no 887922-92-1 (4-isocyanato-1-methyl-1H-indole)

• Product Name: 4-isocyanato-1-methyl-1H-indole
• CAS No: 887922-92-1
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD08690262
• CID: 714050
• PubChem ID: 18525783
• Update Time: 2025-09-27

4-isocyanato-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,4-isocyanato-1-methyl-
• 4-ISOCYANATO-1-METHYL-1H-INDOLE
• 4-isocyanato-1-methylindole
• 1H-Indole,4-isocyanato-1-methyl
• 1-methylindol-4-isocyanate
• indole-4-isocyanate
• DTXSID40594539
• 887922-92-1
• TVGVHXVLMROUII-UHFFFAOYSA-N
• MFCD08690262
• EN300-1859374
• SCHEMBL4356753
• AKOS006227732
• MS-22342
• DB-381282
• 4-isocyanato-1-methyl-1H-indole

• MDL： MFCD08690262
• Inchi： 1S/C10H8N2O/c1-12-6-5-8-9(11-7-13)3-2-4-10(8)12/h2-6H,1H3
• InChI Key： TVGVHXVLMROUII-UHFFFAOYSA-N
• SMILES： O=C=NC1=CC=CC2=C1C=CN2C

Computed Properties

• Exact Mass: 172.06400
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 297.3°C at 760 mmHg
• Flash Point: 133.6°C
• Refractive Index: 1.606
• PSA: 34.36000
• LogP: 2.14560